Cas no 223797-03-3 (Benzenamine,3-(hexahydro-1H-1,4-diazepin-1-yl)-)

Benzenamine,3-(hexahydro-1H-1,4-diazepin-1-yl)- structure
223797-03-3 structure
Product Name:Benzenamine,3-(hexahydro-1H-1,4-diazepin-1-yl)-
CAS No:223797-03-3
MF:C11H17N3
MW:191.272782087326
CID:244647
PubChem ID:22478590
Update Time:2025-04-19

Benzenamine,3-(hexahydro-1H-1,4-diazepin-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,3-(hexahydro-1H-1,4-diazepin-1-yl)-
    • 1-(3-Aminophenyl)-homopiperazine
    • 3-(1,4-Diazepan-1-yl)aniline
    • 3-[1,4]Diazepan-1-yl-phenylamine
    • AG-E-63556
    • CTK4E9346
    • D67179
    • SureCN116919
    • SCHEMBL116919
    • AKOS006331269
    • 223797-03-3
    • DTXSID20625996
    • Inchi: 1S/C11H17N3/c12-10-3-1-4-11(9-10)14-7-2-5-13-6-8-14/h1,3-4,9,13H,2,5-8,12H2
    • InChI Key: RAOIDXGYKMOZET-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=C(C=2)N)CCNCCC1

Computed Properties

  • Exact Mass: 191.14241
  • Monoisotopic Mass: 191.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.3A^2
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.076
  • Boiling Point: 388.3°Cat760mmHg
  • Flash Point: 188.7°C
  • Refractive Index: 1.574
  • PSA: 41.29
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